Cas no 2098052-03-8 (2-(1-Oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid)
2-(1-Oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid
- 2-(1-Oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid
-
- Inchi: 1S/C11H11N3O3/c15-9(16)6-13-4-5-14-10(11(13)17)7-2-1-3-8(7)12-14/h4-5H,1-3,6H2,(H,15,16)
- InChI Key: NKIWAIKIQSKATP-UHFFFAOYSA-N
- SMILES: O=C1C2=C3C(CCC3)=NN2C=CN1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 395
- XLogP3: 0.2
- Topological Polar Surface Area: 75.4
2-(1-Oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O165171-100mg |
2-(1-oxo-1,7,8,9-tetrahydro-2h-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid |
2098052-03-8 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | O165171-500mg |
2-(1-oxo-1,7,8,9-tetrahydro-2h-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid |
2098052-03-8 | 500mg |
$ 410.00 | 2022-06-03 | ||
| TRC | O165171-1g |
2-(1-oxo-1,7,8,9-tetrahydro-2h-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid |
2098052-03-8 | 1g |
$ 635.00 | 2022-06-03 | ||
| Life Chemicals | F1907-1184-0.25g |
2-(1-oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid |
2098052-03-8 | 95%+ | 0.25g |
$396.0 | 2023-09-07 | |
| Life Chemicals | F1907-1184-0.5g |
2-(1-oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid |
2098052-03-8 | 95%+ | 0.5g |
$417.0 | 2023-09-07 | |
| Life Chemicals | F1907-1184-1g |
2-(1-oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid |
2098052-03-8 | 95%+ | 1g |
$439.0 | 2023-09-07 | |
| Life Chemicals | F1907-1184-2.5g |
2-(1-oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid |
2098052-03-8 | 95%+ | 2.5g |
$878.0 | 2023-09-07 | |
| Life Chemicals | F1907-1184-5g |
2-(1-oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid |
2098052-03-8 | 95%+ | 5g |
$1317.0 | 2023-09-07 | |
| Life Chemicals | F1907-1184-10g |
2-(1-oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid |
2098052-03-8 | 95%+ | 10g |
$1844.0 | 2023-09-07 |
2-(1-Oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-(1-Oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid
Research Brief on 2-(1-Oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid (CAS: 2098052-03-8)
The compound 2-(1-Oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid (CAS: 2098052-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Its structure, featuring a fused cyclopenta-pyrazolo-pyrazine core, makes it a versatile scaffold for the development of small-molecule inhibitors targeting various disease pathways. Researchers have particularly emphasized its potential in modulating protein-protein interactions and enzyme activity, which are critical in oncology and inflammatory diseases.
A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2-(1-Oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid, achieving high yield and purity. The study also explored its derivatization to produce analogs with enhanced bioavailability and target specificity. Preliminary in vitro assays demonstrated that certain analogs exhibit potent inhibitory activity against kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for anticancer drug development.
Further investigations into the compound's mechanism of action revealed its ability to selectively bind to allosteric sites of target proteins, thereby modulating their function without competing with endogenous substrates. This property is particularly advantageous in designing drugs with reduced off-target effects and improved safety profiles. Computational modeling and molecular dynamics simulations have been employed to elucidate the binding modes and stability of the compound-protein complexes, providing valuable insights for structure-based drug design.
In addition to its therapeutic potential, the compound has also been explored as a tool in chemical biology for probing biological pathways. Its fluorescent derivatives have been utilized in imaging studies to track cellular processes in real-time, offering a new avenue for understanding disease mechanisms at the molecular level. These applications underscore the compound's versatility and its growing importance in both basic and applied research.
Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as metabolic stability, pharmacokinetics, and formulation need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into viable therapeutics.
In conclusion, 2-(1-Oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid represents a promising scaffold in drug discovery and chemical biology. Its unique structural and functional properties, combined with recent advancements in synthetic and analytical techniques, position it as a valuable candidate for further investigation. Continued research efforts are expected to unlock its full potential and contribute to the development of novel therapeutic agents.
2098052-03-8 (2-(1-Oxo-1,7,8,9-tetrahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)